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Compound of Interest

Compound Name: Angelic acid

Cat. No.: B190581 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Angelic acid, a corrosive organic compound. Adherence to these

procedural steps is critical for minimizing risks and ensuring operational integrity.

Angelic acid is classified as a hazardous substance that can cause severe skin burns and eye

damage and may be corrosive to metals.[1][2] Understanding and implementing the following

safety protocols will provide a foundation for the safe and effective use of this chemical in your

research.

Hazard Summary and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling. The

following table summarizes the key hazard classifications and physical data for Angelic acid.
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Property Value Reference

CAS Number 565-63-9 [1]

Molecular Formula C₅H₈O₂ [1]

Molecular Weight 100.12 g/mol [1][2]

Appearance
White to light yellow powder or

crystal

Boiling Point 185°C (365°F) [3]

Melting Point 43.0 to 47.0°C

Flash Point 44°C (111.2°F) [3]

Specific Gravity 0.983 (at 47°C) [4]

Hazard Statements

H314: Causes severe skin

burns and eye damage.H290:

May be corrosive to metals.

[1][2]

Engineering Controls and Personal Protective
Equipment (PPE)
Before handling Angelic acid, ensure that proper engineering controls are in place and that

you are equipped with the appropriate Personal Protective Equipment.

Engineering Controls:

Ventilation: Always handle Angelic acid in a well-ventilated area.[1] A local exhaust

ventilation system or a fume hood is required to prevent the dispersion of dust and vapors.[2]

[3]

Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential for

preventing exposure. The following table outlines the required equipment.
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Body Part Required PPE Specification

Eyes/Face
Safety goggles and a full face

shield

Goggles should be chemical-

splash resistant. A full face

shield is required to protect

against splashes.[4][5]

Hands Chemical-resistant gloves

Handle with gloves inspected

prior to use.[1] Elbow-length

PVC gloves, nitrile, or butyl

rubber gloves are

recommended.[4][6] After use,

hands should be washed and

dried thoroughly.[1]

Body
Protective clothing, lab coat,

and PVC apron

Wear fire/flame resistant and

impervious clothing.[1] A lab

coat and a PVC apron provide

additional layers of protection.

[3][4]

Respiratory
NIOSH/MSHA approved

respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with a

particulate dust filter or an acid

vapor Type B cartridge/canister

should be worn.[1][4][5]

Positive-pressure supplied air

respirators may be necessary

for high airborne contaminant

concentrations.[5]

Operational Plan: Handling and Storage Protocols
Strict adherence to handling and storage procedures is critical to prevent accidents.

Safe Handling Protocol
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Preparation: Before handling, ensure all engineering controls are operational and you are

wearing the correct PPE.

Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors.[4] Do not

breathe dust, fume, gas, mist, vapors, or spray.[1]

Tool Selection: Use non-sparking tools to prevent ignition.[1]

Hygiene: Wash hands and skin thoroughly after handling.[1][2] Contaminated clothing should

be removed immediately and washed before reuse.[5]

Storage Protocol
Container: Store in the original, tightly closed, and properly labeled corrosive-resistant

container.[1][2][4] Do not use aluminum or galvanized containers.[4]

Location: Store in a locked, dry, cool, and well-ventilated area.[1][2][5] Recommended

storage temperature is 4°C.[5]

Incompatibilities: Keep away from incompatible materials such as oxidizing agents, strong

mineral acids, or alkalis.[2][4] Avoid exposure to heat and light.[2][3]

Emergency Response and Disposal Plan
In the event of an emergency, a swift and informed response is crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1][2][5]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes, using

a safety shower if available.[4] Remove all

contaminated clothing immediately.[1][4] Wash

the skin with soap and water and consult a

doctor.[1]

Eye Contact

Immediately rinse the eyes cautiously with pure

water for at least 15 minutes.[1] If present,

remove contact lenses if it is easy to do so and

continue rinsing.[1] Seek immediate medical

attention.[2][5]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[1][2][5] Never give anything by mouth

to an unconscious person.[1] Call a doctor or a

Poison Control Center immediately.[1]

Spill Response Plan
A minor chemical spill can be managed by trained personnel using a spill kit. For major spills,

evacuate the area and alert emergency responders.[4]
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Caption: Workflow for Angelic Acid Spill Response.
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Disposal Plan
Chemical Waste: Angelic acid must be disposed of as hazardous waste. Entrust disposal to

a licensed chemical destruction plant or use controlled incineration with flue gas scrubbing.

[1] Do not discharge into sewer systems.[1]

Contaminated Materials: Absorbent materials used for spills and contaminated PPE should

be placed in a suitable, labeled container for waste disposal.[4]

Packaging: Empty containers can be triply rinsed (or the equivalent) and offered for recycling

or reconditioning.[1] Alternatively, puncture the packaging to render it unusable and dispose

of it in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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